Cas no 1219957-14-8 (2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol)
1219957-14-8 structure
Product Name:2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
CAS No:1219957-14-8
MF:C13H21N3O3S
MW:299.389141798019
CID:1079105
PubChem ID:53408978
Update Time:2025-04-20
2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol
- 2-[4-(3-amino-4-methylsulfonylphenyl)piperazin-1-yl]ethanol
- 2-[4-(3-amino-4-methanesulfonylphenyl)piperazin-1-yl]ethan-1-ol
- 1219957-14-8
- AKOS015854603
-
- MDL: MFCD13562254
- Inchi: 1S/C13H21N3O3S/c1-20(18,19)13-3-2-11(10-12(13)14)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9,14H2,1H3
- InChI Key: UIEQEQXIMNNPIC-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1N)N1CCN(CCO)CC1)(=O)=O
Computed Properties
- Exact Mass: 299.13036271g/mol
- Monoisotopic Mass: 299.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 95.2Ų
2-{4-[3-Amino-4-(methylsulfonyl)phenyl]-1-piperazinyl}-1-ethanol Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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